Cas no 100749-12-0 (3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-)

• Product name: 3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-
• CAS No: 100749-12-0
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 133993
• PubChem ID: 2781298

3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-
• 3,4-bis(cyclohexylamino)cyclobut-3-ene-1,2-dione
• 3,4-DI(CYCLOHEXYLAMINO)CYCLOBUT-3-ENE-1,2-DIONE
• 3,4-Bis(cyclohexylamino)-3-cyclobuten-1,2-dion
• 3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)
• cis-Dicyclohexylsquaramide
• N,N'-Dicyclhexyl-quadratsaeure-diamid
• 3,4-BIS(CYCLOHEXYLAMINO)CYCLOBUT-3-EN-1,2-DIONE
• 3,4-di-(Cyclohexylamino)cyclobut-3-ene-1,2-dione
• FT-0614193
• 100749-12-0
• bis(cyclohexylamino)cyclobut-3-ene-1,2-dione
• CCG-51256
• CHEMBL3218327
• AKOS015908643
• DTXSID70381777
• 3-Cyclobutene-1,2-dione, 3,4-bis(cyclohexylamino)-
• SR-01000640565-1
• SCHEMBL14384621
• (5-Methyl-2H-[1,2,4]triazol-3-yl)-aceticacid

• Inchi： InChI=1S/C16H24N2O2/c19-15-13(17-11-7-3-1-4-8-11)14(16(15)20)18-12-9-5-2-6-10-12/h11-12,17-18H,1-10H2
• InChI Key： MNDWDTRUCYOTCI-UHFFFAOYSA-N
• SMILES： O=C1C(=O)C(NC2CCCCC2)=C1NC1CCCCC1

Computed Properties

• Exact Mass: 276.18400
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 2.97620